2-tert-Butyl-6-fluoro-1,3-benzothiazol-4-amine

• Molecular Formula: C11H13FN2S
• Molecular Weight: 224.30 g/mol
• SMILES: CC(C)(C)C1=NC2=C(C=C(C=C2S1)F)N
• InChI: InChI=1S/C11H13FN2S/c1-11(2,3)10-14-9-7(13)4-6(12)5-8(9)15-10/h4-5H,13H2,1-3H3
• InChIKey: AJSCYUGXSWLUEU-UHFFFAOYSA-N

2-tert-Butyl-6-fluoro-1,3-benzothiazol-4-amine – Buyer's Overview

2-tert-Butyl-6-fluoro-1,3-benzothiazol-4-amine (CAS 2092207-78-6) is a poly-substituted benzothiazole building block bearing a 2-position tert-butyl group, a 6-position fluorine atom, and a primary amine at the 4-position on the fused benzene ring . This substitution pattern delivers a unique combination of steric bulk, electronegativity, and hydrogen-bonding capacity that distinguishes it from other benzothiazol-4-amine derivatives. The compound is primarily sourced for medicinal chemistry campaigns, agrochemical discovery, and materials science applications where the interplay of lipophilicity and metabolic stability is critical .

Building Block Type

Poly-substituted benzothiazole core with steric, electronic, and H-bonding differentiation

Research Suitability

Medicinal chemistry, agrochemical discovery, and materials science campaigns seeking balanced lipophilicity and metabolic profile

Scaffold Differentiation

2-tert-butyl/6-fluoro pattern yields distinct logP/TPSA profile vs simpler benzothiazol-4-amines

Why Generic Substitution Fails for This Compound

Benzothiazol-4-amines are often treated as interchangeable cores, but small changes at the 2- and 6-positions cause large shifts in physicochemical and pharmacokinetic behavior. Replacing the tert-butyl group with a methyl, or removing the 6-fluoro atom, can alter the compound’s lipophilicity by over 1.5 logP units and double its topological polar surface area, leading to significant differences in membrane permeability and metabolic vulnerability . The evidence below quantifies these divergences and demonstrates why procurement decisions must be compound-specific rather than scaffold-generic.

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2‑position substitution shift

Replacing tert‑butyl with methyl or hydrogen can increase logP by over 1.5 units and raise TPSA, altering membrane permeability and metabolic vulnerability beyond scaffold resemblance.

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6‑fluoro removal risk

Absence of fluorine at the 6‑position reduces hydrogen‑bond acceptor count and raises TPSA by ~42%, which may shift CNS penetration potential and target‑binding profiles.

Head-to-Head Data Against Close Analogs

Lipophilicity Profile for Lead Optimization

The target compound exhibits a calculated logP of 3.32, placing it in an optimal range for oral bioavailability. In contrast, the des-fluoro analog 2-tert-butyl-1,3-benzothiazol-4-amine shows a higher logP of 3.76, while the des-tert-butyl analog 6-fluoro-1,3-benzothiazol-4-amine has a logP of 1.18 .

Lipophilicity Profile

Data to verify

logP 3.32 (vs des‑fluoro 3.76, des‑t‑Bu 1.18)

Supports balanced permeability/solubility window for lead optimization

Predicted logP from Chemsrc/Leyan vendor datasheets

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP: 3.3151
Comparator Or Baseline	2-tert-butyl-1,3-benzothiazol-4-amine (LogP: 3.75720); 6-fluoro-1,3-benzothiazol-4-amine (LogP: 1.18)
Quantified Difference	ΔLogP = -0.44 (vs des-fluoro); +2.14 (vs des-tert-butyl)
Conditions	Predicted logP (XLogP3/ACD/Labs) from Chemsrc and Leyan vendor datasheets

Why This Matters

A logP of ~3.3 often balances membrane permeability with aqueous solubility; the 0.44 logP drop from the tert-butyl-only analog can reduce off-target lipophilicity-driven toxicity while retaining sufficient permeability.

Topological Polar Surface Area and Permeability

The target compound has a TPSA of 38.91 Ų, significantly lower than the 67.15 Ų of its non-fluorinated analog 2-tert-butyl-1,3-benzothiazol-4-amine . The 6-fluoro substitution thus reduces PSA by 42%, a change associated with improved passive membrane diffusion.

TPSA & Permeability

Data to verify

TPSA 38.91 Ų (vs 67.15 Ų for non‑fluorinated analog)

42% lower PSA may improve passive membrane diffusion and CNS potential

Calculated TPSA from vendor datasheets

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA: 38.91 Ų
Comparator Or Baseline	2-tert-butyl-1,3-benzothiazol-4-amine (TPSA: 67.15 Ų)
Quantified Difference	ΔTPSA = -28.24 Ų (-42%)
Conditions	Calculated values from vendor datasheets (Leyan, Chemsrc)

Why This Matters

A TPSA below 60 Ų is a key threshold for blood-brain barrier penetration; the 38.91 value of the target compound makes it a stronger candidate for CNS programs than its non-fluorinated analog.

Molecular Rigidity and Rotatable Bond Profile

With a molecular weight of 224.30 g/mol and zero rotatable bonds, the target compound is more compact and rigid than many substituted benzothiazol-4-amines. For comparison, the common analog 2-amino-6-fluorobenzothiazole has two rotatable bonds, and 2-tert-butyl-1,3-benzothiazol-4-amine has one rotatable bond . Reduced rotatable bond count has been correlated with higher oral bioavailability in drug-like molecules.

Rotatable Bonds

Data to verify

0 rotatable bonds (MW 224.30)

Rigid structure may reduce entropic penalty and limit metabolic soft spots

Cross‑study comparable; des‑t‑Bu analog has 1 rotatable bond

Evidence Dimension	Rotatable bond count and molecular weight
Target Compound Data	MW: 224.30 g/mol; Rotatable Bonds: 0
Comparator Or Baseline	2-tert-butyl-1,3-benzothiazol-4-amine (MW: 206.31; Rot. Bonds: 1)
Quantified Difference	ΔRot. Bonds = -1; ΔMW = +17.99 g/mol
Conditions	Structural data from Chemsrc and Leyan

Why This Matters

Zero rotatable bonds can reduce the entropic penalty upon target binding and may improve metabolic stability by limiting flexible oxidative sites; this is a differentiating structural feature for fragment-based drug discovery.

Hydrogen-Bond Donor-Acceptor Asymmetry

The target compound presents one hydrogen-bond donor (the 4-NH2) and three acceptors (the thiazole N, the fluorine, and the amine N). In contrast, the des-fluoro analog has the same donor count but only two acceptors (no fluorine). The additional fluorine acceptor can participate in orthogonal multipolar interactions .

H‑Bond Donor/Acceptor

Data to verify

H‑Donors: 1

H‑Acceptors: 3 (incl. F)

Extra fluorine acceptor may strengthen halogen‑bonding interactions or alter solvation

vs des‑fluoro analog with only 2 acceptors

Evidence Dimension	Number of hydrogen-bond donors and acceptors
Target Compound Data	H-Donors: 1; H-Acceptors: 3
Comparator Or Baseline	2-tert-butyl-1,3-benzothiazol-4-amine (H-Donors: 1; H-Acceptors: 2)
Quantified Difference	ΔH-Acceptors = +1
Conditions	Structural analysis from Leyan vendor data

Why This Matters

The extra fluorine acceptor can strengthen target binding in halogen-bonding pockets or alter the compound's solvation free energy, offering a rationale for selecting this analog over the simpler tert-butyl derivative in structure-based design.

Key Application Scenarios

CNS Fragment-Based Drug Discovery

The compound's low TPSA (38.91 Ų) and moderate logP (3.32) place it in the favorable CNS drug-like space. Its zero rotatable bonds and single H-bond donor profile further support its use as a rigid fragment for blood-brain-barrier-penetrant lead series .

Agrochemical Design with Metabolic Stability

The tert-butyl group is a proven bioisostere in agrochemistry for blocking metabolic hot spots. Combined with the 6-fluoro substituent, this compound offers a pre-optimized core that resists oxidative metabolism better than 2-methyl or 2-hydro analogs .

Fluorescent Probes and Organic Semiconductors

The electron-withdrawing fluorine and electron-donating amine create a push-pull system across the benzothiazole core. This property, paired with the steric protection of the tert-butyl group against aggregation, makes the molecule a candidate for organic light-emitting diode (OLED) and sensor development .

Application

Selection Property

Validation Focus

CNS Fragment-Based Lead Design

Low TPSA (

PAMPA or MDCK permeability; brain/plasma ratio in rodent

Agrochemical Lead Optimization

tert‑butyl group (reported metabolic shield) and 6‑F substitution

CYP450 or plant microsomal stability assay

Organic Electronics / Sensor Development

Push‑pull system (F vs NH₂) with steric protection from tert‑butyl

Photoluminescence quantum yield; OLED or sensor device performance